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Introduction
Pigment Red 194 (C.I. 71100) is a high-performance perylene pigment known for its excellent

color strength, lightfastness, and chemical resistance.[1] Its robust thermal properties are

critical for its application in various demanding environments, including plastics, coatings, and

specialized inks.[1][2] This technical guide provides a comprehensive overview of the thermal

stability and degradation profile of Pigment Red 194, compiling available data and outlining key

experimental protocols for its analysis.

Thermal Stability Data
The thermal stability of Pigment Red 194 has been characterized by its high heat resistance.

While specific thermogravimetric and differential scanning calorimetry data for Pigment Red

194 is not extensively available in publicly accessible literature, the following table summarizes

key thermal properties based on existing data for the pigment and related perylene

compounds.
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Property Value Source

General Heat Resistance Good [1]

Melting Point 490-492 °C [2]

Thermal Stability (in

Polypropylene)
270 °C [2]

Initial Weight Loss (related

Perylene Dye)
> 300 °C [3]

5% Weight Loss (TGA of

related Perylene Dye)
349 °C [3]

Degradation Profile
The degradation of Pigment Red 194 at elevated temperatures is expected to proceed through

the breakdown of its complex polycyclic aromatic structure. The strong intermolecular π-π

interactions between the stacked perylene cores contribute to its high thermal stability.[3]

While a definitive degradation pathway for Pigment Red 194 has not been fully elucidated in

available literature, the thermal decomposition of perylene pigments, in general, can be

expected to involve the cleavage of the imide rings and the fragmentation of the aromatic core.

This process would likely generate a complex mixture of smaller aromatic and nitrogen-

containing compounds. The specific degradation products would be influenced by factors such

as the temperature, heating rate, and the surrounding atmosphere (inert or oxidative).

Experimental Protocols
To thoroughly characterize the thermal stability and degradation profile of Pigment Red 194, a

combination of thermoanalytical and spectrometric techniques is recommended.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperatures at which the pigment loses mass due to

decomposition and to quantify this mass loss.

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

http://www.dyestuffintermediates.com/pigment-dye/pigment-red-194.html
https://www.chembk.com/en/chem/C.I.Pigment%20Red%20194
https://www.chembk.com/en/chem/C.I.Pigment%20Red%20194
https://www.researchgate.net/figure/Thermogravimetric-analysis-TGA-of-the-prepared-dyes_fig2_265969069
https://www.researchgate.net/figure/Thermogravimetric-analysis-TGA-of-the-prepared-dyes_fig2_265969069
https://www.researchgate.net/figure/Thermogravimetric-analysis-TGA-of-the-prepared-dyes_fig2_265969069
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A small, precisely weighed sample of Pigment Red 194 (typically 5-10 mg) is placed in a

high-purity alumina or platinum crucible.

The crucible is loaded into a thermogravimetric analyzer.

The sample is heated from ambient temperature to a final temperature (e.g., 800 °C) at a

constant heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen for inert

conditions or air for oxidative conditions).

The instrument continuously measures and records the sample's mass as a function of

temperature.

The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset of

decomposition and the temperatures corresponding to specific percentage weight losses.

Differential Scanning Calorimetry (DSC)
Objective: To identify and quantify thermal transitions such as melting, crystallization, and

decomposition by measuring the heat flow to or from the sample as a function of temperature.

Methodology:

A small, weighed sample of Pigment Red 194 (typically 2-5 mg) is hermetically sealed in an

aluminum pan. An empty sealed pan is used as a reference.

Both the sample and reference pans are placed in the DSC cell.

The cell is heated at a controlled rate (e.g., 10 °C/min) over a desired temperature range.

The instrument measures the differential heat flow between the sample and the reference.

The resulting DSC thermogram reveals endothermic (heat-absorbing) and exothermic (heat-

releasing) events, which can be correlated with physical or chemical changes in the pigment.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)
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Objective: To identify the volatile and semi-volatile products formed during the thermal

decomposition of the pigment.

Methodology:

A microgram-scale amount of Pigment Red 194 is placed in a pyrolysis probe.

The probe is rapidly heated to a specific pyrolysis temperature (e.g., 600 °C, 800 °C) in an

inert atmosphere.

The thermal decomposition products (pyrolysates) are swept into the injection port of a gas

chromatograph (GC).

The pyrolysates are separated based on their boiling points and affinity for the GC column.

As the separated components elute from the GC column, they enter a mass spectrometer

(MS), which ionizes them and separates the ions based on their mass-to-charge ratio,

allowing for their identification by comparing the resulting mass spectra to spectral libraries.
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Caption: Experimental workflow for thermal analysis of Pigment Red 194.
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Caption: TGA experimental workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1585388?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Place ~0.1-0.5 mg of
Pigment Red 194 in Pyrolysis Probe

Rapidly Heat to Pyrolysis
Temperature (e.g., 800°C)

Inject Pyrolysates
into GC

Separate Components
in GC Column

Detect and Ionize
Eluted Components in MS

Identify Degradation Products
by Mass Spectra

End

Click to download full resolution via product page

Caption: Py-GC-MS experimental workflow.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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